
In-Depth Technical Guide to the Crystal
Structure of 1,1'-Dibromoferrocene

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 1,1-Dibromoferrocene

Cat. No.: B15746753

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the crystal structure of 1,1'-

dibromoferrocene, a key organometallic compound with applications in synthesis and materials

science. The document details the crystallographic parameters, molecular geometry, and

experimental protocols for its synthesis and structural determination, offering valuable insights

for researchers in medicinal chemistry and materials science.

Core Crystallographic Data
The crystal structure of 1,1'-dibromoferrocene was determined by single-crystal X-ray

diffraction at a temperature of 100 K. The compound crystallizes in the monoclinic space group

P2₁, indicating a non-centrosymmetric arrangement in the solid state.[1] The crystallographic

data and refinement parameters are summarized in the table below.
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Parameter Value

Empirical Formula C₁₀H₈Br₂Fe

Formula Weight 343.82

Temperature 100(2) K

Wavelength 0.71073 Å

Crystal System Monoclinic

Space Group P2₁

Unit Cell Dimensions

a 5.857(2) Å

b 10.999(4) Å

c 8.322(3) Å

α 90°

β 106.69(3)°

γ 90°

Volume 513.2(3) Å³

Z 2

Density (calculated) 2.224 Mg/m³

Absorption Coefficient 9.255 mm⁻¹

F(000) 328

Data Collection & Refinement

Crystal Size 0.30 x 0.20 x 0.15 mm³

θ range for data collection 2.24 to 28.32°

Index ranges -7 ≤ h ≤ 7, -14 ≤ k ≤ 14, -11 ≤ l ≤ 10

Reflections collected 5220

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15746753?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Independent reflections 2439 [R(int) = 0.0454]

Completeness to θ = 28.32° 99.8 %

Refinement method Full-matrix least-squares on F²

Data / restraints / parameters 2439 / 1 / 137

Goodness-of-fit on F² 1.045

Final R indices [I > 2σ(I)] R1 = 0.0320, wR2 = 0.0733

R indices (all data) R1 = 0.0383, wR2 = 0.0762

Absolute structure parameter 0.43(2)

Largest diff. peak and hole 1.127 and -0.592 e.Å⁻³

Molecular Structure and Geometry
The molecular structure of 1,1'-dibromoferrocene reveals an eclipsed conformation of the two

cyclopentadienyl (Cp) rings. This conformation forces the two bromine substituents into close

proximity, with a measured Br···Br distance of 3.6172 (6) Å.[1] The pseudo-torsion angle

between the two bromine atoms, defined by the centroids of the two Cp rings, is a mere 1.55

(1)°. This steric hindrance results in the bromine atoms being pushed slightly out of the plane of

their respective cyclopentadienyl rings.

Selected Bond Lengths and Angles
The following table summarizes key bond lengths and angles within the 1,1'-dibromoferrocene

molecule.
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Bond/Angle **Length (Å) / Angle (°) **

Bond Lengths

Fe-C(1) 2.034(4)

Fe-C(2) 2.046(4)

Fe-C(3) 2.053(4)

Fe-C(4) 2.043(4)

Fe-C(5) 2.033(4)

Fe-C(6) 2.039(4)

Fe-C(7) 2.037(4)

Fe-C(8) 2.046(4)

Fe-C(9) 2.051(4)

Fe-C(10) 2.036(4)

Br(1)-C(1) 1.860(4)

Br(2)-C(6) 1.862(4)

C-C (average in Cp rings) 1.421(7)

Bond Angles

C(5)-C(1)-C(2) 108.3(4)

C(1)-C(2)-C(3) 108.1(4)

C(2)-C(3)-C(4) 107.7(4)

C(3)-C(4)-C(5) 108.1(4)

C(4)-C(5)-C(1) 107.8(4)

C(10)-C(6)-C(7) 108.2(4)

C(6)-C(7)-C(8) 108.1(4)

C(7)-C(8)-C(9) 107.8(4)
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C(8)-C(9)-C(10) 108.0(4)

C(9)-C(10)-C(6) 107.9(4)

Torsion Angles

C(2)-C(1)-Br(1)···Br(2) -178.9(3)

C(7)-C(6)-Br(2)···Br(1) 179.3(3)

Experimental Protocols
Synthesis of 1,1'-Dibromoferrocene
1,1'-Dibromoferrocene can be synthesized from 1,1'-dilithioferrocene

tetramethylethylenediamine (TMEDA) complex.

Procedure:

Suspend solid 1,1'-dilithioferrocene·TMEDA disolvate (2.770 g, 6.437 mmol) in toluene (50

ml).

Cool the suspension to 195 K under a dry nitrogen atmosphere.

Add a solution of cyanogen bromide (1.500 g, 14.16 mmol) in toluene (35 ml) via a cannula.

Stir the mixture overnight, allowing it to gradually warm to ambient temperature.

Heat the mixture to reflux for 3 hours.

Pour the reaction mixture over 500 g of ice, which yields a yellow solid.

Allow the mixture to melt, then separate the toluene layer.

Dry the toluene layer over MgSO₄ and then in vacuo.

Dissolve the crude product in a minimum amount of warm ethanol and place it in a freezer

overnight.

Isolate a light-orange solid by filtration, identified as 1,1'-dibromoferrocene.
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For crystallization, layer the filtrate with petroleum ether and allow it to evaporate slowly in air

to yield large orange-brown crystals suitable for X-ray crystallography.

Synthesis Workflow

1,1'-dilithioferrocene·TMEDA

Reaction in Toluene

Cyanogen Bromide

Aqueous WorkupReflux, then Ice Crude 1,1'-DibromoferroceneExtraction & Drying Recrystallization from Ethanol Crystals of 1,1'-Dibromoferrocene

Click to download full resolution via product page

Caption: Synthetic workflow for 1,1'-dibromoferrocene.

Single-Crystal X-ray Diffraction
Data Collection: A suitable orange-brown crystal was mounted on a glass fiber. Data were

collected on a Bruker SMART APEX CCD diffractometer using graphite-monochromated Mo Kα

radiation (λ = 0.71073 Å) at 100(2) K. A series of ω and φ scans were performed to collect a full

sphere of data.

Structure Solution and Refinement: The structure was solved by direct methods and refined by

full-matrix least-squares on F² using the SHELXTL software package. All non-hydrogen atoms

were refined anisotropically. Hydrogen atoms were placed in calculated positions and refined

using a riding model.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15746753/docs?utm_src=pdf-body-img#in-depth-technical-guide-to-the-crystal-structure-of-1-1-dibromoferrocene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15746753?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crystallographic Analysis Workflow

Crystal Selection

Data Collection
(Bruker SMART APEX)

Structure Solution
(Direct Methods - SHELXTL)

Structure Refinement
(Full-matrix least-squares on F²)

Final Crystal Structure

Click to download full resolution via product page

Caption: Workflow for the crystal structure analysis.

Conclusion
This guide provides a detailed overview of the crystal structure of 1,1'-dibromoferrocene,

supported by comprehensive crystallographic data and experimental protocols. The eclipsed

conformation and the resulting steric interactions between the bromine substituents are key

structural features. This information is crucial for understanding the reactivity and potential

applications of this compound in the design of novel ferrocene-based materials and

pharmaceuticals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15746753?utm_src=pdf-custom-synthesis#bc-rfq
https://scs.illinois.edu/system/files/inline-files/xshellguide.pdf
https://www.benchchem.com/product/b15746753/docs#in-depth-technical-guide-to-the-crystal-structure-of-1-1-dibromoferrocene
https://www.benchchem.com/product/b15746753/docs#in-depth-technical-guide-to-the-crystal-structure-of-1-1-dibromoferrocene
https://www.benchchem.com/product/b15746753/docs#in-depth-technical-guide-to-the-crystal-structure-of-1-1-dibromoferrocene
https://www.benchchem.com/product/b15746753/docs#in-depth-technical-guide-to-the-crystal-structure-of-1-1-dibromoferrocene
https://www.benchchem.com/product/b15746753?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15746753?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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